Antimony-121
Description
Antimony-121 is a radioactive isotope of antimony that is commonly used in scientific research. It has a half-life of approximately 2.62 days and decays by beta emission. Antimony-121 is used in a variety of applications, including medical research, environmental monitoring, and nuclear physics.
Scientific Research Applications
1. Material Science Applications
Sb-121 has been extensively studied in the context of material science, especially in antimony chalcogenide-based glasses. Research by Bychkov & Wortmann (1993) employed Sb-121 Mössbauer spectroscopy to investigate the local environment of antimony in various glasses. This study highlighted the importance of antimony in understanding the properties of insulating and ion-conducting glasses.
2. Environmental Science
In environmental science, the study of antimony includes its biogeochemistry and the impact of antimony pollution. Li et al. (2016) provided insights into bacterial antimony transformations and their implications for antimony in the environment. This research is crucial for understanding the environmental cycling and impacts of antimony.
3. Analytical Chemistry and Geochemistry
Antimony isotopes, including Sb-121, are used as geochemical tracers. The work of Colin et al. (2021) developed a single-step purification method for determining the antimony isotopic composition in environmental, geological, and biological samples. This has significant implications for tracing antimony's origins and movements in various ecosystems.
properties
CAS RN |
14265-72-6 |
|---|---|
Product Name |
Antimony-121 |
Molecular Formula |
Sb |
Molecular Weight |
120.90381 g/mol |
IUPAC Name |
antimony-121 |
InChI |
InChI=1S/Sb/i1-1 |
InChI Key |
WATWJIUSRGPENY-BJUDXGSMSA-N |
Isomeric SMILES |
[121Sb] |
SMILES |
[Sb] |
Canonical SMILES |
[Sb] |
Other CAS RN |
14265-72-6 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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